Cas no 923211-44-3 (N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-4-carboxamide)

• Product Name: N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-4-carboxamide
• CAS No: 923211-44-3
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 6025166
• PubChem ID: 16825925
• Update Time: 2025-06-03

N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-4-carboxamide
• N-[4-oxo-2-(4-propan-2-ylphenyl)chromen-6-yl]pyridine-4-carboxamide
• 4-Pyridinecarboxamide, N-[2-[4-(1-methylethyl)phenyl]-4-oxo-4H-1-benzopyran-6-yl]-
• N-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H-chromen-6-yl}pyridine-4-carboxamide
• N-(2-(4-isopropylphenyl)-4-oxo-4H-chromen-6-yl)isonicotinamide
• F2211-0145
• 923211-44-3
• AKOS024628802

• Inchi： 1S/C24H20N2O3/c1-15(2)16-3-5-17(6-4-16)23-14-21(27)20-13-19(7-8-22(20)29-23)26-24(28)18-9-11-25-12-10-18/h3-15H,1-2H3,(H,26,28)
• InChI Key： AKWLRPRSAPTKSW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NC2C=C3C(=CC=2)OC(C2=CC=C(C(C)C)C=C2)=CC3=O)=O)=C1

Computed Properties

• Exact Mass: 384.14739250g/mol
• Monoisotopic Mass: 384.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 500.2±50.0 °C(Predicted)
• pka: 10.60±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-4-carboxamide

N-{4-Oxo-2-(4-(propan-2-yl)phenyl)-4H-chromen-6-yl}pyridine-4-carboxamide: A Comprehensive Overview

The compound N-{4-Oxo-2-(4-(propan-2-yl)phenyl)-4H-chromen-6-yl}pyridine-4-carboxamide, identified by the CAS Registry Number 923211-44-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenes, which are oxygen-containing heterocyclic compounds, and it incorporates a pyridine carboxamide functional group. The structure of this molecule is characterized by its chromen ring system, which is fused with a phenyl group substituted with an isopropyl moiety, and a pyridine ring connected via a carboxamide linkage.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The molecule's unique structural features, including its conjugated chromen system and pyridine carboxamide group, contribute to its intriguing electronic properties and reactivity.

One of the most promising applications of N-{4-Oxo-2-(4-(propan-2-yl)phenyl)-4H-chromen-6-yl}pyridine-4-carboxamide lies in its potential as a building block for advanced materials. Researchers have explored its role in constructing supramolecular assemblies, where its ability to form hydrogen bonds and π–π interactions plays a critical role. Furthermore, studies have demonstrated that this compound exhibits interesting photophysical properties, making it a candidate for applications in optoelectronics and light-emitting devices.

In the field of pharmacology, this compound has garnered attention due to its potential as a lead molecule in drug development. Preclinical studies have indicated that it possesses moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, its structural flexibility allows for further modification to enhance bioavailability and target specificity.

The synthesis of N-{4-Oxo-2-(4-(propan-2-yl)phenyl)-4H-chromen-6-yl}pyridine-4-carboxamide involves a multi-step process that typically begins with the preparation of the chromen ring system. This is followed by substitution reactions to introduce the isopropyl phenyl group and subsequent coupling with the pyridine carboxamide moiety. The use of protecting groups and precise control over reaction conditions are essential to ensure the formation of the desired product with high fidelity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed its molecular structure and provided insights into its conformational preferences and intermolecular interactions.

In conclusion, N-{4-Oxo-2-(4-(propan-2-yl)phenyl)-4H-chromen-6-yl}pyridine-4-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and characterization techniques, positions it as a valuable asset in both academic research and industrial development.